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Introduction
Roxifiban Acetate (formerly known as DMP-754) is an orally active prodrug of the potent and

specific glycoprotein (GP) IIb/IIIa receptor antagonist, XV459. As a key mediator in the final

common pathway of platelet aggregation, the GPIIb/IIIa receptor is a critical target for

antiplatelet therapies aimed at preventing thrombotic events in patients with cardiovascular

diseases. This technical guide provides a comprehensive overview of the pharmacokinetics,

oral bioavailability, and analytical methodologies associated with Roxifiban Acetate and its

active metabolite, XV459.

Mechanism of Action
Roxifiban Acetate is an ester prodrug that undergoes hydrolysis after oral administration to

form its active metabolite, XV459.[1] XV459 is a non-peptide mimetic of the Arg-Gly-Asp (RGD)

sequence, which is crucial for the binding of fibrinogen to the GPIIb/IIIa receptor on platelets.

By competitively inhibiting this binding, XV459 effectively blocks the final step in platelet

aggregation, regardless of the initial agonist.[1]
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The following diagram illustrates the signaling pathway leading to platelet aggregation and the

point of inhibition by Roxifiban's active metabolite, XV459.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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